Ropitoin

• CAS No.: 56079-81-3
• Product Name: Ropitoin
• Molecular Formula: C30H33N3O3
• Molecular Weight: 483.6 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-5-phenyl-3-[3-(4-phenylpiperidin-1-yl)propyl]imidazolidine-2,4-dione
• Standard InChI: InChI=1S/C30H33N3O3/c1-36-27-15-13-26(14-16-27)30(25-11-6-3-7-12-25)28(34)33(29(35)31-30)20-8-19-32-21-17-24(18-22-32)23-9-4-2-5-10-23/h2-7,9-16,24H,8,17-22H2,1H3,(H,31,35)
• Standard InChIKey: QAKVGHCHHKKDBQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2(C(=O)N(C(=O)N2)CCCN3CCC(CC3)C4=CC=CC=C4)C5=CC=CC=C5
• Canonical SMILES: COC1=CC=C(C=C1)C2(C(=O)N(C(=O)N2)CCCN3CCC(CC3)C4=CC=CC=C4)C5=CC=CC=C5
• Appearance: Solid powder
• Description: Ropitoin is is a novel antiarrhythmic drug.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-(3-(4-phenyl-1-piperidyl)propyl)-5-(4-methoxyphenyl)-5-phenylhydantoin hydrochloride; ropitoin hydrochloride; TR 2985; TR-2985; TR2985
• Reference: 1: Elizalde A, Sanchéz-Chapula J. Effects of the novel antiarrhythmic compound TR 2985 (ropitoin) on action potentials of different mammalian cardiac tissues. Naunyn Schmiedebergs Arch Pharmacol. 1988 Mar;337(3):316-22. PubMed PMID: 3393234.; 2: Valenzuela C, Sanchez-Chapula J. Electrophysiologic interactions between mexiletine-quinidine and mexiletine-ropitoin in guinea pig papillary muscle. J Cardiovasc Pharmacol. 1989 Nov;14(5):783-9. PubMed PMID: 2481194.; 3: Hong E, Gonzalez-Jasso E, Peon J. Antiarrhythmic activity of ropitoin in rats subjected to coronary artery ligation. Proc West Pharmacol Soc. 1986;29:15-7. PubMed PMID: 3763601.
• PubChem Compound: 41738
• Last Modified: Nov 11 2021